Ethyl 2,5-difluoro-4-methoxyphenylacetate
Overview
Description
Ethyl 2,5-difluoro-4-methoxyphenylacetate (EDFMA) is a synthetic compound that has been used in a variety of scientific research applications. It is a derivative of phenylacetic acid and is a colorless liquid with a faint odor. It is soluble in water, ethanol, and chloroform and has a melting point of -20°C. EDFMA is mainly used in laboratory experiments as a reagent, catalyst, or solvent. It has a wide range of applications in organic synthesis, biochemistry, and analytical chemistry.
Scientific Research Applications
Ethyl 2,5-difluoro-4-methoxyphenylacetate has a wide range of applications in scientific research, including organic synthesis, biochemistry, and analytical chemistry. It is used as a reagent, catalyst, or solvent in a variety of laboratory experiments. In organic synthesis, it is used as a starting material for the synthesis of a variety of compounds, such as pharmaceuticals, agrochemicals, and fine chemicals. In biochemistry, it is used as a reagent or catalyst in the synthesis of proteins, peptides, and nucleic acids. In analytical chemistry, it is used as a reagent or solvent in the analysis of organic compounds.
Mechanism of Action
Ethyl 2,5-difluoro-4-methoxyphenylacetate acts as a Lewis acid in the presence of a Lewis base, such as an amine or an alcohol. The Lewis acid-base reaction results in the formation of a covalent bond between the two species, which can then be used to form a variety of compounds. For example, Ethyl 2,5-difluoro-4-methoxyphenylacetate can be used to form amides, esters, and ethers.
Biochemical and Physiological Effects
Ethyl 2,5-difluoro-4-methoxyphenylacetate has been studied for its potential biochemical and physiological effects. It has been shown to be an effective inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition of acetylcholinesterase can lead to an increase in acetylcholine levels, which can have a variety of effects on the body, such as increased alertness and improved memory. In addition, Ethyl 2,5-difluoro-4-methoxyphenylacetate has been studied for its potential to act as an antioxidant and to reduce inflammation.
Advantages and Limitations for Lab Experiments
Ethyl 2,5-difluoro-4-methoxyphenylacetate is an effective reagent, catalyst, or solvent for a variety of laboratory experiments. It is a colorless liquid with a faint odor and is soluble in water, ethanol, and chloroform. It has a melting point of -20°C and is relatively non-toxic. However, it is flammable and should be handled with care.
Future Directions
There is potential for further research into the potential uses of Ethyl 2,5-difluoro-4-methoxyphenylacetate in scientific research. For example, further research could be conducted into its potential applications in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals. In addition, further research could be conducted into its potential biochemical and physiological effects, such as its potential to act as an antioxidant and to reduce inflammation. Finally, further research could be conducted into its potential to act as an inhibitor of the enzyme acetylcholinesterase and its potential to increase acetylcholine levels.
properties
IUPAC Name |
ethyl 2-(2,5-difluoro-4-methoxyphenyl)acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12F2O3/c1-3-16-11(14)5-7-4-9(13)10(15-2)6-8(7)12/h4,6H,3,5H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UBZABIFETANNQI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1=CC(=C(C=C1F)OC)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12F2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2,5-difluoro-4-methoxyphenylacetate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[4-(1-Piperazin-1-ylethyl)phenyl]boronic acid;2,2,2-trifluoroacetic acid](/img/structure/B1408902.png)
